Cas no 1232785-01-1 (2,3-dihydro-1H-isoindol-5-amine dihydrochloride)

• Product Name: 2,3-dihydro-1H-isoindol-5-amine dihydrochloride
• CAS No: 1232785-01-1
• MF: C₈H₁₂Cl₂N₂
• MW: 207.100279808044
• CID: 4579430
• PubChem ID: 66711993
• Update Time: 2025-05-26

2,3-dihydro-1H-isoindol-5-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-1H-isoindol-5-amine dihydrochloride
• 2,3-dihydro-1H-isoindol-5-amine;dihydrochloride

• Inchi： 1S/C8H10N2.2ClH/c9-8-2-1-6-4-10-5-7(6)3-8;;/h1-3,10H,4-5,9H2;2*1H
• InChI Key： VBNRLGCJJBTTAO-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CC2C=CC(=CC=2C1)N

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 124
• Topological Polar Surface Area: 38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles

Additional information on 2,3-dihydro-1H-isoindol-5-amine dihydrochloride

Comprehensive Overview of 2,3-dihydro-1H-isoindol-5-amine dihydrochloride (CAS No. 1232785-01-1)

2,3-dihydro-1H-isoindol-5-amine dihydrochloride (CAS No. 1232785-01-1) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound belongs to the class of isoindoline derivatives, which are known for their diverse biological activities. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given its structural similarity to other bioactive molecules targeting neurotransmitter systems.

The molecular structure of 2,3-dihydro-1H-isoindol-5-amine dihydrochloride features a fused bicyclic core, which enhances its stability and bioavailability. This characteristic makes it a promising candidate for drug discovery projects, especially in the fields of neurology and psychopharmacology. Recent studies have explored its interactions with dopamine receptors and serotonin transporters, aligning with current trends in mental health therapeutics. The dihydrochloride salt form further improves its solubility, a critical factor for oral bioavailability in preclinical models.

In the context of green chemistry and sustainable synthesis, CAS No. 1232785-01-1 has been evaluated for its synthetic pathways. Modern catalytic methods and flow chemistry techniques have been employed to optimize its production, reducing waste and energy consumption. These advancements resonate with the growing demand for environmentally friendly pharmaceutical manufacturing, a topic frequently searched in academic and industrial forums.

Analytical characterization of 2,3-dihydro-1H-isoindol-5-amine dihydrochloride involves advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods ensure high purity and compliance with regulatory standards, addressing common queries about quality control in API synthesis. The compound's stability under various pH conditions has also been investigated, providing insights for formulation scientists working on extended-release drug delivery systems.

From a commercial perspective, CAS No. 1232785-01-1 is listed in several chemical databases as a research-grade material, with suppliers emphasizing its use in high-throughput screening and medicinal chemistry. Its relevance to neurodegenerative disease research—such as Parkinson's and Alzheimer's studies—has increased its visibility in scientific literature. This aligns with trending searches on disease-modifying therapies and small-molecule inhibitors.

Ongoing research into 2,3-dihydro-1H-isoindol-5-amine dihydrochloride continues to explore its structure-activity relationships (SAR), particularly how modifications to its core scaffold affect receptor binding affinity. Such studies are crucial for rational drug design, a hot topic in computational chemistry circles. Additionally, its potential as a precursor for fluorescent probes has been noted, expanding its utility beyond therapeutic applications into diagnostic imaging.

In summary, 2,3-dihydro-1H-isoindol-5-amine dihydrochloride represents a versatile compound with multifaceted applications in modern science. Its intersection with neuroscience, sustainable chemistry, and drug formulation ensures its continued relevance in both academic and industrial settings. As research progresses, this compound may unlock new possibilities in precision medicine and targeted therapy, addressing some of the most pressing challenges in healthcare today.